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(±)-β-Tocopherol is a lipid-soluble form of vitamin E with antioxidant activity. It scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals with an EC50 value of 68.2 μM. (±)-β-Tocopherol (100 μM) inhibits LPS-induced COX-2 gene expression in mouse RAW 264.7 macrophage cells. Unlike (±)-α-tocopherol, (±)-β-tocopherol does not inhibit smooth muscle cell proliferation, decrease PKC activity, increase phosphoprotein phosphatase 2A (PP2A) activity, or modify expression of the α-tropomyosin gene.
Beta-Tocopherol skeleton, also known as 5, 8-dimethyltocol or beta tocopherol, belongs to the class of organic compounds known as tocopherols. These are vitamin E derivatives containing a saturated trimethyltridecyl chain attached to the carbon C6 atom of a benzopyran ring system. The differ from tocotrienols that contain an unsaturated trimethyltrideca-3, 7, 11-trien...